Cas no 13323-81-4 (1-Phenylethanol)

• Product Name: 1-Phenylethanol
• CAS No: 13323-81-4
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 86908
• Update Time: 2025-08-26

1-Phenylethanol Chemical and Physical Properties

Names and Identifiers

• 1-Phenylethanol
• (+/-)-1-Phenylethanol
• ALPHA-METHYLBENZYL ALCOHOL
• DL-1-Phenethylalcohol
• 1-phenyl-1-hydroxyethane
• 1-phenylethyl hydrogen terephthalate
• methyl phenyl carbinol
• sec-phenethyl alcohol
• FEMA 2685
• AURORA KA-7014
• STYRENE ALCOHOL
• PHENYLETHANOL,1-
• STYRALYL ALCOHOL
• STYRALLYL ALCOHOL
• DL-1-PHENYLETHANOL
• METHYLBENZYLALCOHOL
• DL-STYRALYL ALCOHOL

• Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3
• InChI Key： WAPNOHKVXSQRPX-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 122.07300
• Monoisotopic Mass: 122.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless mild liquid
• Density: 1.012 g/mL at 25 °C(lit.)
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 204 °C745 mm Hg(lit.)
• Flash Point: 185 °F
• Refractive Index: n20/D 1.527(lit.)
• PSA: 20.23000
• LogP: 1.73990
• Solubility: Not determined
• Vapor Pressure: 0.1 mm Hg ( 20 °C)

1-Phenylethanol Security Information

• Hazardous Material transportation number：UN 2937 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 22-38-41
• Safety Instruction： 26-39
• RTECS：DO9275000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives